Cas no 15884-65-8 (1,3-Benzodioxole-5-carbothioamide)

• Product Name: 1,3-Benzodioxole-5-carbothioamide
• CAS No: 15884-65-8
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• MDL: MFCD02677739
• CID: 134309
• PubChem ID: 2776126
• Update Time: 2025-06-08

1,3-Benzodioxole-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carbothioamide
• 3,4-(Methylenedioxy)thiobenzamide
• 2H-1,3-benzodioxole-5-carbothioamide
• 3,4-methylenedioxythiobenzamide
• Benzo[1,3]dioxol-5-thiocarbonsaeure-amid
• benzo[1,3]dioxole-5-carbothioic acid amide
• THIOPIPERONYLAMIDE
• Benzodioxole-5-carbothioic acid amide
• MFCD02677739
• YHXXBQMLJHUUJU-UHFFFAOYSA-N
• SCHEMBL3374235
• BENZO[D][1,3]DIOXOLE-5-CARBOTHIOAMIDE
• AB12143
• CS-0216820
• AS-9218
• TJV
• DTXSID00379824
• FT-0606551
• 1,3-Dioxaindane-5-carbothioamide
• Oprea1_263949
• A809970
• 15884-65-8
• EN300-61833
• Z381430268
• AKOS009157759
• W-205830
• DB-011012

• MDL： MFCD02677739
• Inchi： 1S/C8H7NO2S/c9-8(12)5-1-2-6-7(3-5)11-4-10-6/h1-3H,4H2,(H2,9,12)
• InChI Key： YHXXBQMLJHUUJU-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC2=C(C=1)OCO2)N

Computed Properties

• Exact Mass: 181.02000
• Monoisotopic Mass: 181.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.6A^2

Experimental Properties

• Density: 1.424
• Melting Point: 183 °C
• Boiling Point: 321.5°Cat760mmHg
• Flash Point: 148.3°C
• Refractive Index: 1.689
• PSA: 76.57000
• LogP: 1.74980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole-5-carbothioamide

1,3-Benzodioxole-5-carbothioamide (CAS No. 15884-65-8): An Overview of Its Structure, Properties, and Applications

1,3-Benzodioxole-5-carbothioamide (CAS No. 15884-65-8) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzodioxoles, which are characterized by a benzene ring fused with a 1,3-dioxole ring. The presence of the carbothioamide functional group further enhances its chemical and biological properties, making it a subject of extensive research.

The molecular formula of 1,3-Benzodioxole-5-carbothioamide is C₉H₉NO₂S, and its molecular weight is approximately 199.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its structural characteristics include a benzene ring with two oxygen atoms forming a 1,3-dioxole ring and a carbothioamide group attached to the fifth carbon atom of the benzene ring.

In recent years, 1,3-Benzodioxole-5-carbothioamide has been studied for its potential applications in various areas of medicinal chemistry. One of the key areas of interest is its antimicrobial properties. Research has shown that compounds with similar structures exhibit significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes 1,3-Benzodioxole-5-carbothioamide a promising candidate for the development of new antimicrobial agents.

Beyond antimicrobial activity, 1,3-Benzodioxole-5-carbothioamide has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is associated with various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. Studies have demonstrated that the presence of the carbothioamide group in the molecule contributes to its antioxidant potential by facilitating electron transfer reactions.

In the context of drug discovery, 1,3-Benzodioxole-5-carbothioamide has been explored as a lead compound for the development of new therapeutic agents. The unique combination of the benzodioxole and carbothioamide functionalities provides a versatile scaffold for chemical modifications. Researchers have synthesized various derivatives of this compound by introducing different substituents on the benzene ring or modifying the carbothioamide group to enhance its pharmacological properties.

The synthesis of 1,3-Benzodioxole-5-carbothioamide typically involves several steps. One common approach is to start with 1,3-benzodioxole-5-carboxylic acid or its ester derivative and react it with thiourea in the presence of an appropriate catalyst to form the carbothioamide group. This reaction can be carried out under mild conditions and yields high purity products. The synthetic route can be further optimized to improve yield and reduce side reactions.

The pharmacokinetic properties of 1,3-Benzodioxole-5-carbothioamide are also an important aspect of its evaluation as a potential drug candidate. Studies have shown that this compound exhibits good oral bioavailability and stability in biological systems. However, further research is needed to optimize its pharmacokinetic profile for specific therapeutic applications.

In conclusion, 1,3-Benzodioxole-5-carbothioamide (CAS No. 15884-65-8) is a multifaceted compound with promising applications in medicinal chemistry. Its unique structural features contribute to its antimicrobial and antioxidant properties, making it a valuable lead compound for drug discovery efforts. Ongoing research continues to explore new derivatives and modifications to enhance its therapeutic potential.